Cas no 2089300-22-9 (7-Iodoisoquinolin-3-amine)
7-Iodoisoquinolin-3-amine structure
Product Name:7-Iodoisoquinolin-3-amine
CAS No:2089300-22-9
MF:C9H7IN2
MW:270.069753885269
CID:5710299
PubChem ID:121231771
Update Time:2023-10-14
7-Iodoisoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
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- 7-Iodoisoquinolin-3-amine
- 2089300-22-9
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- Inchi: 1S/C9H7IN2/c10-8-2-1-6-4-9(11)12-5-7(6)3-8/h1-5H,(H2,11,12)
- InChI Key: RICTXXNLHDYLKN-UHFFFAOYSA-N
- SMILES: IC1C=CC2C=C(N)N=CC=2C=1
Computed Properties
- Exact Mass: 269.96540g/mol
- Monoisotopic Mass: 269.96540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9Ų
7-Iodoisoquinolin-3-amine Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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